2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide

• Molecular Formula: C19H23FN2O3S2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-(3-fluoro-N-methylsulfonylanilino)-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]acetamide
• InChI: InChI=1S/C19H23FN2O3S2/c1-15-6-8-16(9-7-15)14-26-11-10-21-19(23)13-22(27(2,24)25)18-5-3-4-17(20)12-18/h3-9,12H,10-11,13-14H2,1-2H3,(H,21,23)
• InChI Key: FFHSSAOJOKYRPN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CSCCNC(=O)CN(C2=CC(=CC=C2)F)S(=O)(=O)C

Description

2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide, also known as FMMEA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMMEA belongs to the class of anilinoacetamides and is known for its anti-inflammatory and analgesic properties.

Mechanism of Action

The exact mechanism of action of 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. By inhibiting the activity of COX enzymes, 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are known to play a role in inflammation and pain. 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide has also been shown to reduce the expression of various inflammatory cytokines, such as TNF-α and IL-6. Additionally, 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide has been shown to reduce the activation of NF-κB, which is a transcription factor that plays a role in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide in lab experiments is its anti-inflammatory and analgesic properties. It can be used to study the mechanisms of inflammation and pain and to develop new drugs for the treatment of various inflammatory and pain-related disorders. However, one of the limitations of using 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide in lab experiments is its potential toxicity. It is important to use appropriate safety measures when handling 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide to avoid any adverse effects.

Future Directions

There are several future directions for the study of 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide. One direction is to further investigate its potential use in cancer therapy. 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide has been shown to inhibit the growth of cancer cells, and further studies are needed to determine its efficacy in vivo. Another direction is to study the potential side effects of 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide and to develop new analogs with improved safety profiles. Additionally, 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide can be used as a lead compound for the development of new drugs for the treatment of various inflammatory and pain-related disorders.

Synthesis Methods

2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide is synthesized by reacting 3-fluoro(methylsulfonyl)aniline with 2-[(4-methylbenzyl)sulfanyl]ethylamine and acetic anhydride in the presence of a catalyst. The reaction is carried out under specific conditions, and the product is purified using column chromatography. The chemical structure of 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide is confirmed using various spectroscopic techniques such as NMR and mass spectrometry.

Scientific Research Applications

2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related disorders. 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide has also been studied for its potential use in cancer therapy. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anticancer drugs.